4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one

• IUPAC Name: 4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one
• InChI: InChI=1S/C22H23FN2O2/c1-15-11-16(2)22-17(13-21(26)27-20(22)12-15)14-24-7-9-25(10-8-24)19-6-4-3-5-18(19)23/h3-6,11-13H,7-10,14H2,1-2H3
• InChI Key: GEROCZZYBKECQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=CC(=O)OC2=C1)CN3CCN(CC3)C4=CC=CC=C4F)C
• Molecular Formula: C22H23FN2O2
• Molecular Weight: 366.4 g/mol

Description

4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one is a synthetic compound that belongs to the class of benzopyran derivatives. It is commonly known as "WAY-100635" and is used as a research tool in neuroscience and pharmacology. This compound is a selective antagonist of the serotonin 5-HT1A receptor and is used to investigate the role of this receptor in various physiological and pathological processes.

Scientific Research Applications

Synthesis and Characterization

• Fe-Catalyzed Synthesis : A related compound, flunarizine, known for its vasodilating effect and application in treating migraines and epilepsy, is synthesized via condensation reactions. This synthesis process may provide insights into potential methods for synthesizing or modifying 4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one for specific applications (Shakhmaev, Sunagatullina, & Zorin, 2016).
• Crystal Structure Analysis : The crystal structure of a piperazine-supported amine compound was analyzed, showing how structural characteristics influence its molecular interactions. Understanding such molecular arrangements could be crucial for designing drugs or materials with specific properties (Betz et al., 2011).

Potential Bioactive Properties

• Luminescent Properties and Photo-induced Electron Transfer : Research on naphthalimide derivatives with piperazine substituents explored their luminescent properties and the potential for photo-induced electron transfer. These findings could suggest applications in developing fluorescent probes or materials for electronic devices (Gan et al., 2003).
• Antimicrobial Activities : Certain piperazine derivatives have been studied for their antimicrobial activities, indicating the potential for developing new antimicrobial agents based on modifications of the this compound structure (Bektaş et al., 2007).

Mechanism of Action

The compound acts as an inhibitor of ENT1 and ENT2. It inhibits [3H]uridine and [3H]adenosine transport through both ENT1 and ENT2 in a concentration-dependent manner.

Safety and Hazards

While specific safety and hazards for this compound are not mentioned in the retrieved documents, similar compounds are classified as Acute Tox. 3 Oral - Aquatic Acute 1 - Aquatic Chronic 2 - Eye Dam. 1 - Skin Sens. 1A.